Cas no 1804189-62-5 (Ethyl 3-(3-bromopropyl)-5-fluorobenzoate)

• Product Name: Ethyl 3-(3-bromopropyl)-5-fluorobenzoate
• CAS No: 1804189-62-5
• MF: C₁₂H₁₄BrFO₂
• MW: 289.140766620636
• CID: 4956014
• Update Time: 2025-05-23

Ethyl 3-(3-bromopropyl)-5-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(3-bromopropyl)-5-fluorobenzoate

• Inchi： 1S/C12H14BrFO2/c1-2-16-12(15)10-6-9(4-3-5-13)7-11(14)8-10/h6-8H,2-5H2,1H3
• InChI Key： WJKZFYPABDIDRR-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C(=O)OCC)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 223
• XLogP3: 3.6
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 3-(3-bromopropyl)-5-fluorobenzoate

Ethyl 3-(3-bromopropyl)-5-fluorobenzoate (CAS No. 1804189-62-5): A Comprehensive Overview

Ethyl 3-(3-bromopropyl)-5-fluorobenzoate, with the chemical identifier CAS No. 1804189-62-5, is a significant compound in the realm of pharmaceutical and chemical research. This organic compound, featuring a benzoate ester group linked to a brominated propyl chain and a fluorine substituent, has garnered attention due to its versatile applications in medicinal chemistry and synthetic biology. The unique structural attributes of this molecule make it a valuable intermediate in the development of novel therapeutic agents.

The synthesis of Ethyl 3-(3-bromopropyl)-5-fluorobenzoate involves a series of well-defined chemical reactions that highlight the importance of precision and control in organic synthesis. The process typically begins with the bromination of 3-bromopropyl alcohol, followed by the introduction of a fluorine atom via nucleophilic aromatic substitution. The final step involves the formation of the benzoate ester, which is achieved through an esterification reaction. This multi-step synthesis underscores the compound's complexity and the meticulous planning required to achieve high yields and purity.

One of the most compelling aspects of Ethyl 3-(3-bromopropyl)-5-fluorobenzoate is its potential as a building block in drug discovery. The presence of both bromine and fluorine atoms provides numerous opportunities for further functionalization, enabling chemists to tailor the molecule for specific biological targets. Recent studies have demonstrated its utility in the development of small-molecule inhibitors targeting various disease pathways, including cancer and inflammatory disorders. The benzoate moiety, known for its stability and bioavailability-enhancing properties, further enhances the compound's appeal as a pharmacophore.

Recent advancements in computational chemistry have also shed new light on the pharmacological properties of Ethyl 3-(3-bromopropyl)-5-fluorobenzoate. Molecular docking studies have identified potential binding interactions with key enzymes and receptors involved in metabolic diseases. These findings suggest that derivatives of this compound could serve as lead compounds for the development of novel treatments aimed at modulating these pathways. The integration of machine learning algorithms has further refined the prediction of biological activity, allowing researchers to prioritize candidates with higher therapeutic potential.

The role of fluorine atoms in pharmaceuticals cannot be overstated, as they play a crucial role in modulating drug efficacy and metabolic stability. In Ethyl 3-(3-bromopropyl)-5-fluorobenzoate, the fluorine substituent at the 5-position of the benzene ring contributes to improved lipophilicity and reduced susceptibility to enzymatic degradation. This characteristic is particularly valuable in designing drugs that require prolonged circulation times within the body. Additionally, fluorine atoms can influence electronic properties, affecting both binding affinity and pharmacokinetic profiles.

Another area where Ethyl 3-(3-bromopropyl)-5-fluorobenzoate has shown promise is in materials science. Its unique structural features make it a candidate for developing advanced polymers and coatings with enhanced thermal stability and mechanical strength. The bromine atom, while primarily used for synthetic purposes, also contributes to flame retardancy properties when incorporated into polymer matrices. This dual functionality positions Ethyl 3-(3-bromopropyl)-5-fluorobenzoate as a multifaceted compound with applications extending beyond traditional pharmaceuticals.

The future direction of research on Ethyl 3-(3-bromopropyl)-5-fluorobenzoate is likely to focus on expanding its utility in drug development. By exploring different synthetic routes and functionalization strategies, scientists aim to create derivatives with improved pharmacological profiles. The growing interest in fluorinated compounds underscores their importance in modern medicine, making Ethyl 3-(3-bromopropyl)-5-fluorobenzoate a cornerstone in ongoing research efforts.

In conclusion, Ethyl 3-(3-bromopropyl)-5-fluorobenzoate (CAS No. 1804189-62-5) is a versatile compound with significant implications in pharmaceutical chemistry and materials science. Its unique structure and functional groups offer numerous opportunities for innovation, particularly in the development of novel therapeutics targeting complex diseases. As research continues to uncover new applications for this compound, its importance is likely to grow, solidifying its place as a key player in both academic and industrial settings.